N-[3-({[(3,5-dichlorophenyl)amino]carbonyl}amino)phenyl]acetamide

• IUPAC Name: N-[3-[(3,5-dichlorophenyl)carbamoylamino]phenyl]acetamide
• InChI: InChI=1S/C15H13Cl2N3O2/c1-9(21)18-12-3-2-4-13(8-12)19-15(22)20-14-6-10(16)5-11(17)7-14/h2-8H,1H3,(H,18,21)(H2,19,20,22)
• InChI Key: JEHBNXLDDBRNMR-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC(=CC=C1)NC(=O)NC2=CC(=CC(=C2)Cl)Cl
• Molecular Formula: C15H13Cl2N3O2
• Molecular Weight: 338.2 g/mol

Description

N-[3-({[(3,5-dichlorophenyl)amino]carbonyl}amino)phenyl]acetamide, also known as DPA, is a chemical compound that has gained attention in scientific research due to its potential therapeutic properties.

Mechanism of Action

The mechanism of action of N-[3-({[(3,5-dichlorophenyl)amino]carbonyl}amino)phenyl]acetamide is not fully understood, but it is believed to involve the inhibition of key enzymes and signaling pathways involved in cancer cell growth and inflammation. N-[3-({[(3,5-dichlorophenyl)amino]carbonyl}amino)phenyl]acetamide has been shown to inhibit the activity of COX-2, an enzyme involved in the production of inflammatory prostaglandins. It has also been shown to inhibit the activity of the NF-κB signaling pathway, which is involved in the regulation of inflammation and cell survival.
Biochemical and Physiological Effects:
N-[3-({[(3,5-dichlorophenyl)amino]carbonyl}amino)phenyl]acetamide has been shown to have a range of biochemical and physiological effects. In vitro studies have demonstrated its ability to induce apoptosis, or programmed cell death, in cancer cells. It has also been shown to reduce the production of reactive oxygen species, which can damage cells and contribute to the development of cancer and other diseases. In animal studies, N-[3-({[(3,5-dichlorophenyl)amino]carbonyl}amino)phenyl]acetamide has been shown to reduce inflammation and oxidative stress, and improve cognitive function.

Advantages and Limitations for Lab Experiments

N-[3-({[(3,5-dichlorophenyl)amino]carbonyl}amino)phenyl]acetamide has several advantages for lab experiments, including its high purity and stability, and its ability to be synthesized in large quantities. However, there are also some limitations to its use in lab experiments. N-[3-({[(3,5-dichlorophenyl)amino]carbonyl}amino)phenyl]acetamide is not water-soluble, which can make it difficult to administer to cells or animals. It also has a relatively short half-life, which can limit its effectiveness in vivo.

Future Directions

There are several future directions for research on N-[3-({[(3,5-dichlorophenyl)amino]carbonyl}amino)phenyl]acetamide. One area of interest is its potential use in combination with other anticancer drugs to improve their effectiveness. Another area of research is the development of more water-soluble forms of N-[3-({[(3,5-dichlorophenyl)amino]carbonyl}amino)phenyl]acetamide for easier administration in vivo. Additionally, further studies are needed to fully understand the mechanism of action of N-[3-({[(3,5-dichlorophenyl)amino]carbonyl}amino)phenyl]acetamide and its potential therapeutic applications in various diseases.

Synthesis Methods

The synthesis of N-[3-({[(3,5-dichlorophenyl)amino]carbonyl}amino)phenyl]acetamide involves the reaction of 3,5-dichloroaniline with acetic anhydride to form 3,5-dichloro-N-phenylacetamide. This compound is then reacted with phosgene and ammonia to produce N-[3-({[(3,5-dichlorophenyl)amino]carbonyl}amino)phenyl]acetamide. This synthesis method has been optimized for high yield and purity and can be scaled up for commercial production.

Scientific Research Applications

N-[3-({[(3,5-dichlorophenyl)amino]carbonyl}amino)phenyl]acetamide has been studied for its potential therapeutic properties in various fields of scientific research. It has been shown to have anti-inflammatory, antioxidant, and anticancer effects. In vitro studies have demonstrated its ability to inhibit the growth of cancer cells, including breast, lung, and colon cancer cells. N-[3-({[(3,5-dichlorophenyl)amino]carbonyl}amino)phenyl]acetamide has also been studied for its potential use in treating neurodegenerative diseases, such as Alzheimer's and Parkinson's disease.